Cas no 2246920-23-8 (1,3-dimethyl-4-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1H-pyrazole)

• Product Name: 1,3-dimethyl-4-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1H-pyrazole
• CAS No: 2246920-23-8
• MF: C₁₃H₂₁BN₂O₂
• MW: 248.129043340683
• CID: 6618721
• PubChem ID: 133623845
• Update Time: 2025-08-04

1,3-dimethyl-4-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-4-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1H-pyrazole
• 1,3-Dimethyl-4-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)vinyl)-1H-pyrazole
• 2246920-23-8
• EN300-802370

• Inchi： 1S/C13H21BN2O2/c1-10-11(9-16(6)15-10)7-8-14-17-12(2,3)13(4,5)18-14/h7-9H,1-6H3/b8-7+
• InChI Key： HINCCTWVIZOMSV-BQYQJAHWSA-N
• SMILES： O1B(/C=C/C2=CN(C)N=C2C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 248.1696081g/mol
• Monoisotopic Mass: 248.1696081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų

Additional information on 1,3-dimethyl-4-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1H-pyrazole

1,3-Dimethyl-4-[2-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Ethenyl]-1H-Pyrazole: A Comprehensive Overview

1,3-Dimethyl-4-[2-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Ethenyl]-1H-Pyrazole, with the CAS number 2246920-23-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and its potential applications in drug discovery and advanced materials development. The molecule consists of a pyrazole ring substituted with methyl groups at positions 1 and 3, as well as a substituted ethenyl group at position 4. The ethenyl group is further substituted with a tetramethyl-dioxaborolane moiety, which introduces interesting electronic and steric properties to the molecule.

The synthesis of this compound involves a series of carefully designed organic reactions. The starting material is typically a pyrazole derivative, which undergoes alkylation or acylation to introduce the methyl groups at positions 1 and 3. Subsequent coupling reactions are employed to attach the ethenyl group bearing the tetramethyl-dioxaborolane substituent. This process requires precise control over reaction conditions to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further streamlined the synthesis of such complex molecules, making them more accessible for research and industrial applications.

The structural features of 1,3-Dimethyl-4-[2-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Ethenyl]-1H-Pyrazole render it highly versatile in various chemical contexts. The pyrazole ring is known for its aromaticity and ability to participate in hydrogen bonding, making it a valuable scaffold in drug design. The methyl groups at positions 1 and 3 contribute to the molecule's lipophilicity, enhancing its bioavailability when used as a pharmacological agent. Meanwhile, the ethenyl group with the tetramethyl-dioxaborolane substituent introduces additional functionality, such as boron-based reactivity, which can be exploited in cross-coupling reactions or as a boron-containing moiety in materials science.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role as a ligand in metalloenzyme inhibition and as a component in bioisosteric replacements within drug candidates. For instance, a study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. Its unique combination of electronic properties and steric hindrance makes it an attractive candidate for further optimization into lead compounds for oncology drug development.

In addition to its pharmaceutical applications, 1,3-Dimethyl-4-[2-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Ethenyl]-1H-Pyrazole has shown promise in materials science. Its boron-containing structure enables it to participate in Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of functional polymers and organic semiconductors. A research team from Stanford University reported that incorporating this compound into polymer frameworks significantly enhances their electrical conductivity without compromising mechanical stability. This finding opens new avenues for its use in flexible electronics and energy storage devices.

The CAS number 2246920-23-8 serves as an identifier for this compound within chemical databases worldwide. Researchers can access detailed information about its physical properties, synthesis methods, and biological activity through platforms like PubChem or ChemSpider. Furthermore, regulatory agencies utilize CAS numbers to track chemical substances for safety assessments and compliance purposes.

In conclusion, 1,3-Dimethyl-4-[2-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Ethenyl]-1H-Pyrazole, identified by CAS number 2246920-